Cas no 1491178-97-2 (3-methanesulfonylcyclopentan-1-one)

• Product Name: 3-methanesulfonylcyclopentan-1-one
• CAS No: 1491178-97-2
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 5170696
• PubChem ID: 64722630
• Update Time: 2025-05-20

3-methanesulfonylcyclopentan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 3-(methylsulfonyl)-
• 3-Methanesulfonylcyclopentan-1-one
• 3-methanesulfonylcyclopentan-1-one

• Inchi： 1S/C6H10O3S/c1-10(8,9)6-3-2-5(7)4-6/h6H,2-4H2,1H3
• InChI Key： BZTANLMBSJZGFK-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(S(C)(=O)=O)C1

Additional information on 3-methanesulfonylcyclopentan-1-one

Comprehensive Overview of 3-Methanesulfonylcyclopentan-1-one (CAS No. 1491178-97-2)

3-Methanesulfonylcyclopentan-1-one (CAS No. 1491178-97-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique sulfonyl-functionalized cyclopentanone structure. This sulfone derivative serves as a versatile building block in synthetic chemistry, particularly for designing bioactive molecules targeting enzyme inhibition and receptor modulation. Its cyclopentanone core offers stereochemical control, while the methanesulfonyl group enhances electrophilicity, making it valuable for Michael additions and nucleophilic substitutions.

Recent studies highlight the compound’s potential in drug discovery, especially for kinase inhibitors and anti-inflammatory agents. Researchers are exploring its utility in catalyzed asymmetric synthesis, aligning with the growing demand for chiral intermediates in API development. The 1491178-97-2 CAS registry entry underscores its purity and standardized characterization, critical for reproducibility in high-throughput screening.

From an industrial perspective, 3-Methanesulfonylcyclopentan-1-one addresses key challenges in green chemistry. Its synthesis often employs catalytic oxidation methods to minimize waste, resonating with the sustainable synthesis trend. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its structural integrity, while QbD (Quality by Design) principles optimize its production scalability.

Frequently searched questions include: “How to synthesize 3-Methanesulfonylcyclopentan-1-one?” and “Applications of sulfonyl cyclopentanones in medicinal chemistry.” These reflect user interest in practical synthesis routes (e.g., via cyclopentanone sulfonylation) and therapeutic relevance. The compound’s lipophilicity (LogP ~1.2) and hydrogen-bond acceptors also make it a candidate for bioavailability optimization studies.

In material science, derivatives of 1491178-97-2 are investigated for polymeric photoinitiators and ligand design in catalysis. Its stability under photochemical conditions and compatibility with transition-metal complexes open avenues for advanced material engineering. Regulatory databases classify it as non-hazardous under standard handling, supporting its adoption in industrial R&D.

To conclude, 3-Methanesulfonylcyclopentan-1-one exemplifies innovation at the intersection of organic synthesis and applied chemistry. Its multifaceted applications—from small-molecule drugs to functional materials—position it as a compound of enduring scientific and commercial value.